Cas no 1310095-39-6 (3-Azetidinamine, N-ethyl-N-propyl-)

• Product Name: 3-Azetidinamine, N-ethyl-N-propyl-
• CAS No: 1310095-39-6
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6372791
• PubChem ID: 59864153
• Update Time: 2025-06-27

3-Azetidinamine, N-ethyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, N-ethyl-N-propyl-
• EN300-6021357
• CS-0297768
• N-ethyl-N-propylazetidin-3-amine
• 1310095-39-6
• AKOS012077948

• Inchi： 1S/C8H18N2/c1-3-5-10(4-2)8-6-9-7-8/h8-9H,3-7H2,1-2H3
• InChI Key： SKABREZSBDKAFC-UHFFFAOYSA-N
• SMILES： N1CC(N(CC)CCC)C1

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 197.6±8.0 °C(Predicted)
• pka: 10.43±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-Azetidinamine, N-ethyl-N-propyl-

Professional Introduction to 3-Azetidinamine, N-ethyl-N-propyl- (CAS No. 1310095-39-6)

The compound 3-Azetidinamine, N-ethyl-N-propyl- (CAS No. 1310095-39-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic derivatives. This compound, characterized by its unique azetidinamine core structure, has garnered considerable attention due to its potential pharmacological applications. The azetidinamine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets in a manner that can lead to the development of therapeutics with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-Azetidinamine, N-ethyl-N-propyl- is its structural versatility, which allows for modifications that can fine-tune its biological activity. The presence of the ethyl and propyl substituents at the nitrogen atoms introduces steric and electronic effects that can influence the compound's binding affinity and selectivity. This has made it a valuable scaffold for medicinal chemists seeking to develop new drugs targeting various diseases.

Recent studies have highlighted the potential of azetidinamine derivatives as inhibitors of enzymes involved in cancer progression. For instance, research published in leading journals has demonstrated that compounds structurally related to 3-Azetidinamine, N-ethyl-N-propyl- can inhibit kinases and other enzymes that play a crucial role in tumor growth and metastasis. These findings are particularly exciting because they suggest that this class of compounds could be developed into novel anticancer agents.

The synthesis of 3-Azetidinamine, N-ethyl-N-propyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular architecture with high precision. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of additional functional groups that can further modulate the compound's pharmacological properties.

In addition to its potential in oncology, 3-Azetidinamine, N-ethyl-N-propyl- has shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may have antimicrobial properties, making it a candidate for developing new antibiotics to combat resistant bacterial strains. The ability of azetidinamine derivatives to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has opened up new avenues for antibiotic development.

The pharmacokinetic profile of 3-Azetidinamine, N-ethyl-N-propyl- is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate clearance rates, which are promising indicators for further development.

Computational modeling and molecular dynamics simulations have played a crucial role in elucidating the interactions between 3-Azetidinamine, N-ethyl-N-propyl- and its target proteins. These studies have provided valuable insights into the binding mechanisms and have helped guide the design of more potent derivatives. By leveraging computational tools, researchers can predict how structural modifications will affect the compound's activity without the need for extensive experimental trials.

The regulatory landscape for novel pharmaceutical compounds like 3-Azetidinamine, N-ethyl-N-propyl- is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety and efficacy before approving a new drug. Researchers are currently working to gather this necessary information through preclinical studies and clinical trials. The outcomes of these trials will be critical in determining whether this compound can move forward into human use.

In conclusion,3-Azetidinamine,N-ethyl-N-propyl-(CASNo:1310095-39-6)isatremendouslypromisingcompoundwithmultifacetedpharmacologicalpotential.Despitethelimitationsofcurrentresearchanddevelopmentefforts,thiscompoundholdsgreatpromiseforfuturetherapeuticapplications.Drugdiscoveryremainsthecornerstoneofmodernmedicine,andcompoundslike3-Azetidinamine,N-ethyl-N-propyl-(CASNo:1310095-39-6)aretestamentstothepowerofmedicinalchemistrytoprovideinnovativetherapiestothoseinneed.